Cas no 1038374-39-8 (1-[4-(Trifluoromethyl)phenyl]benzimidazol-2-amine)

• Product Name: 1-[4-(Trifluoromethyl)phenyl]benzimidazol-2-amine
• CAS No: 1038374-39-8
• MF: C₁₄H₁₀F₃N₃
• MW: 277.244513034821
• CID: 6180146
• PubChem ID: 43148884
• Update Time: 2025-06-13

1-[4-(Trifluoromethyl)phenyl]benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(trifluoromethyl)phenyl]-1H-1,3-benzodiazol-2-amine
• 1-[4-(trifluoromethyl)phenyl]benzimidazol-2-amine
• SCHEMBL16826857
• EN300-28545164
• 1038374-39-8
• BRWKSJBNAPXREO-UHFFFAOYSA-N
• 1-[4-(Trifluoromethyl)phenyl]benzimidazol-2-amine

• Inchi： 1S/C14H10F3N3/c15-14(16,17)9-5-7-10(8-6-9)20-12-4-2-1-3-11(12)19-13(20)18/h1-8H,(H2,18,19)
• InChI Key： BRWKSJBNAPXREO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C(N)=NC2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 277.08268182g/mol
• Monoisotopic Mass: 277.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 1-[4-(Trifluoromethyl)phenyl]benzimidazol-2-amine

Recent Advances in the Study of 1-[4-(Trifluoromethyl)phenyl]benzimidazol-2-amine (CAS: 1038374-39-8)

The compound 1-[4-(Trifluoromethyl)phenyl]benzimidazol-2-amine (CAS: 1038374-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This benzimidazole derivative has been explored for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The trifluoromethyl group attached to the phenyl ring enhances its metabolic stability and bioavailability, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on specific kinase pathways involved in cancer cell proliferation. The research utilized in vitro assays and molecular docking simulations to identify the binding affinity of 1-[4-(Trifluoromethyl)phenyl]benzimidazol-2-amine with target proteins, revealing its potential as a kinase inhibitor.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which highlighted the compound's antimicrobial properties. The study tested its efficacy against a panel of drug-resistant bacterial strains, showing remarkable activity against methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

In addition to its therapeutic potential, recent synthetic chemistry advancements have improved the scalability and yield of 1-[4-(Trifluoromethyl)phenyl]benzimidazol-2-amine production. A 2023 Organic Process Research & Development paper detailed a novel catalytic method for its synthesis, reducing the reliance on hazardous reagents and minimizing environmental impact. This breakthrough is expected to facilitate further preclinical and clinical studies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of this compound. Ongoing research aims to address these issues through structural modifications and formulation strategies. The continued exploration of 1-[4-(Trifluoromethyl)phenyl]benzimidazol-2-amine underscores its potential as a versatile scaffold for developing next-generation therapeutics.